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Compound of Interest

Compound Name: Msp-3

Cat. No.: B609353 Get Quote

Essential Safety and Logistical Information for Researchers and Drug Development

Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of

MSP-3 (CAS Number: 1820968-63-5), a Transient Receptor Potential Vanilloid Type-1 (TRPV1)

channel agonist. Adherence to these procedures is critical to ensure personnel safety and

environmental protection.

Chemical and Hazard Profile of MSP-3
Proper disposal of MSP-3 requires an understanding of its key chemical and hazardous

properties. This information dictates the necessary precautions and the appropriate disposal

route.
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Property Value Source/Note

Chemical Name

N-(4-Hydroxy-3-

methoxybenzyl)-4-(thiophen-2-

yl)butanamide

CAS Number 1820968-63-5

Physical Form Solid (Combustible)

Labeled as a combustible

solid, requiring precautions

against ignition sources.

Known Hazards

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

Standard hazard statements

for skin and eye irritants.

Water Hazard Class
WGK 3 (Highly hazardous to

water)

[1][2][3] This is a German

classification indicating a high

potential for water pollution.

MSP-3 must be prevented

from entering drains, surface

water, or groundwater.

Storage Class Code 11 (Combustible Solids)

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[4][5] Standard procedure for

chemical waste.

Personal Protective Equipment (PPE)
Before handling MSP-3 for disposal, all personnel must wear the appropriate personal

protective equipment to prevent exposure.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Safety glasses with side shields or chemical safety goggles.

Skin and Body Protection: A standard laboratory coat. Ensure skin is not exposed.
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Step-by-Step Disposal Protocol
The disposal of MSP-3 must be carried out in a manner that prevents contamination of the

environment and ensures the safety of laboratory personnel.

Step 1: Waste Segregation

Do not mix MSP-3 waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Solid MSP-3 waste, including contaminated consumables (e.g., weighing paper, pipette tips),

should be collected separately.

Step 2: Waste Collection and Containment

Collect solid MSP-3 waste in a designated, compatible, and clearly labeled hazardous waste

container.[6][7][8] The container should be made of a material that does not react with the

chemical.

The container must have a secure lid to prevent spills and the release of dust.[6][8]

For any solutions containing MSP-3, collect them in a sealed, leak-proof container, also

clearly labeled as hazardous waste. Do not pour down the drain.[7]

Step 3: Labeling of Waste Containers

Label the waste container with the words "Hazardous Waste" and the full chemical name: "N-

(4-Hydroxy-3-methoxybenzyl)-4-(thiophen-2-yl)butanamide".

Include the CAS number: 1820968-63-5.

Indicate the primary hazards: "Combustible Solid", "Skin Irritant", "Eye Irritant", "Highly

Hazardous to Water (WGK 3)".

Ensure the date of waste accumulation is clearly marked on the label.

Step 4: Storage of Waste
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Store the sealed and labeled waste container in a designated hazardous waste accumulation

area.

This area should be a cool, dry, and well-ventilated location, away from heat, sparks, and

open flames.[6]

Store separately from incompatible materials, such as strong oxidizing agents.

Step 5: Final Disposal

Arrange for the collection and disposal of the MSP-3 waste through your institution's licensed

hazardous waste disposal contractor.

Follow all institutional, local, state, and federal regulations for the disposal of combustible

and water-polluting chemical waste.[6]

Spill Management
In the event of an MSP-3 spill, follow these procedures:

Evacuate and Secure: Alert others in the area and restrict access to the spill site.

Ventilate: Ensure the area is well-ventilated. If the spill is significant, consider evacuating the

immediate laboratory space.

Personal Protection: Wear the appropriate PPE as described in section 2.

Containment and Cleanup:

For solid spills, carefully sweep up the material to avoid generating dust.[7] Use spark-

resistant tools if there is an ignition risk.[7]

Place the swept-up material into a designated hazardous waste container.

For liquid spills (if MSP-3 is in solution), absorb the spill with an inert absorbent material

(e.g., vermiculite, sand).

Collect the absorbent material and place it in a sealed, labeled hazardous waste container.
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Decontamination: Clean the spill area with an appropriate solvent or detergent and water,

collecting the cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS office.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of MSP-3.
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Waste Collection & Containment

Storage & Final Disposal

Spill Management

Start: MSP-3 Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Solid or Liquid Waste?

Collect solid waste in a
compatible, sealed container.

Solid

Collect liquid waste in a
sealed, leak-proof container.

Liquid

Label container with:
- 'Hazardous Waste'

- Chemical Name & CAS
- Hazards (Combustible, Irritant, WGK 3)

- Date

Store container in a cool, dry,
well-ventilated, designated area.

Arrange for pickup by
licensed hazardous waste contractor.

End: Compliant Disposal

Spill Occurs Wear Full PPE Contain and clean up spill
(Sweep solids, absorb liquids)

Collect cleanup materials
as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MSP-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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